SODIUM BORATE PERHYDRATE
Description
Contextualization within Advanced Inorganic Peroxo Chemistry
Sodium borate (B1201080) perhydrate holds a unique position in the field of inorganic peroxo chemistry. Unlike compounds such as sodium percarbonate, which are true adducts of hydrogen peroxide, sodium borate perhydrate contains a discrete peroxyborate anion. wikipedia.org The fundamental structure of the anhydrous form features a dimeric dianion, [B₂(O₂)₂(OH)₄]²⁻. researchgate.net This anion consists of a six-membered ring with a -B-O-O-B-O-O- core, adopting a chair conformation. wikipedia.orgchemzipper.com Each boron atom is bonded to two hydroxy groups. This structure is a true peroxo salt, distinguishing it from compounds that simply incorporate hydrogen peroxide into their crystal lattice. researchgate.net
Upon dissolution in water, sodium borate perhydrate undergoes hydrolysis, leading to a complex equilibrium. This process releases hydrogen peroxide and borate. wikipedia.org However, spectroscopic studies using NMR and Raman techniques have demonstrated that in dilute solutions, peroxoborate anions persist. organic-chemistry.org The equilibrium in aqueous solution is multifaceted, involving species such as boric acid, hydrogen peroxide, the hydroperoxyl anion, the tetrahydroxyborate anion, and various peroxoborate anions like [B(OH)₃(OOH)]⁻. wikipedia.orgnih.gov As concentrations change, more complex species, including [B(OH)₂(OOH)₂]⁻ and eventually [B(OOH)₄]⁻, can form. wikipedia.org This intricate solution chemistry is central to its function and reactivity.
| Property | "Monohydrate" (Anhydrous) | "Tetrahydrate" (Hexahydrate) |
|---|---|---|
| Common Name | PBS-1 | PBS-4 |
| Correct Formula | Na₂[B₂(O₂)₂(OH)₄] | Na₂[B₂(O₂)₂(OH)₄]·6H₂O |
| Historical Formula | NaBO₃·H₂O | NaBO₃·4H₂O |
| Molar Mass | 99.815 g/mol | 153.86 g/mol |
| Appearance | White, odorless powder | White, odorless powder |
| Melting Point | Decomposes | 63 °C |
| Decomposition Temperature | Higher heat stability | 130 to 150 °C |
| Solubility in water | Dissolves faster | 2.15 g/100 mL (18 °C) |
Historical Trajectories and Early Chemical Investigations of Borate Perhydrates
The initial synthesis of sodium borate perhydrate dates back to 1898, achieved independently by two sets of researchers. wikipedia.org S. M. Tanatar and, concurrently, P. Melikoff and L. Pissadewsky, were the first to prepare the compound. wikipedia.org Their methods involved treating sodium borate with a solution of hydrogen peroxide and sodium hydroxide (B78521). wikipedia.org Tanatar also successfully produced it through the electrolysis of a sodium borate solution. wikipedia.org Early manufacturing processes involved the reaction of borax (B76245) (Na₂B₄O₇) and sodium hydroxide (NaOH) to produce sodium metaborate (B1245444) (NaBO₂), which was subsequently reacted with hydrogen peroxide. wikipedia.org
Historically, the compound's structure was misunderstood, leading to the adoption of empirical formulas such as NaBO₃·H₂O and NaBO₃·4H₂O. nih.govencyclopedia.com These formulations resulted in the common names "monohydrate" and "tetrahydrate," respectively, which are now known to be incorrect representations of the true chemical structures. wikipedia.org The "monohydrate" is actually the anhydrous form, while the "tetrahydrate" is a hexahydrate of the dimeric anion. wikipedia.org
| Year | Researchers | Discovery/Method |
|---|---|---|
| 1898 | S. M. Tanatar | Independent synthesis of sodium perborate (B1237305) via electrolysis or reaction with H₂O₂. wikipedia.org |
| 1898 | P. Melikoff & L. Pissadewsky | Independent synthesis by treating sodium borate with H₂O₂ and NaOH. wikipedia.org |
Fundamental Role in Contemporary Chemical Science and Industrial Catalysis
Sodium borate perhydrate is a large-scale industrial chemical that serves as a stable, solid source of active oxygen. researchgate.netencyclopedia.com This property makes it a principal component in many laundry detergents, cleaning products, and bleaches. wikipedia.orgorganic-chemistry.org As a bleaching agent, it is considered less aggressive than chlorine-based bleaches like sodium hypochlorite, resulting in less degradation of textiles and dyes. wikipedia.org Its effectiveness as a bleach is significantly enhanced at temperatures above 60 °C, though the addition of activators such as tetraacetylethylenediamine (B84025) (TAED) allows it to function at lower temperatures. wikipedia.org
In the realm of organic synthesis, sodium borate perhydrate is valued as a safe and inexpensive substitute for highly concentrated, and potentially explosive, hydrogen peroxide solutions. organic-chemistry.org It functions as a mild and effective oxidizing agent for a variety of transformations. organic-chemistry.org Borate compounds, in general, have found applications as catalysts in industrial processes. For instance, boric acid and borate esters are used to catalyze amidation reactions, which are crucial in the pharmaceutical and chemical industries for creating amide bonds. nih.gov The ability of sodium borate perhydrate to act as an oxidant in palladium-catalyzed reactions, such as the C-H acyloxylation of alkenes, highlights its role in modern catalysis. organic-chemistry.org
Overview of Distinctive Chemical Reactivity and Peroxo-Mediated Processes
The chemical reactivity of sodium borate perhydrate is dominated by its peroxo nature. Upon dissolving in water, it hydrolyzes to produce hydrogen peroxide and borate, making the solution alkaline. wikipedia.orgvedantu.com
The primary equilibrium can be described as: [B₂(O₂)₂(OH)₄]²⁻ + 2H₂O ⇌ 2[B(OH)₃(OOH)]⁻
This initial product, a hydroperoxoborate species, is in further equilibrium with boric acid (B(OH)₃) and hydrogen peroxide (H₂O₂). wikipedia.org A key aspect of its reactivity is that the peroxoborate anions can deliver the hydroperoxide anion (HOO⁻) at a lower pH than when hydrogen peroxide is used alone, which can be advantageous in certain synthetic applications. organic-chemistry.org
When mixed with acetic acid, sodium borate perhydrate generates species with greater oxidative power. organic-chemistry.orgresearchgate.net While this can lead to the formation of peracetic acid, the chemistry is complex, and it is proposed that intermediate peracetoxyboron species may act directly as the oxidant. organic-chemistry.orgresearchgate.net This reactivity has been harnessed for a range of synthetic transformations. organic-chemistry.org
Recent research has provided strong evidence for the existence of a highly reactive, three-membered ring intermediate called dioxaborirane in borate-catalyzed hydrogen peroxide reactions. nih.govresearchgate.net This species is believed to be the key catalytic intermediate in many electrophilic oxidation reactions, demonstrating a reactivity and selectivity pattern distinct from that of hydrogen peroxide alone. researchgate.net
| Substrate | Product | Conditions/Notes |
|---|---|---|
| Aromatic Aldehydes | Carboxylic Acids | With acetic acid. organic-chemistry.org |
| Primary Aromatic Amines | Nitro Compounds | In micellar media with a tungstophosphoric acid catalyst. organic-chemistry.org |
| Organoboranes | Alcohols | Offers a milder alternative to standard H₂O₂ oxidation. organic-chemistry.org |
| Sulfur Heterocycles | S,S-Dioxides | With acetic acid. organic-chemistry.org |
| Nitriles | Amides | Oxidative hydration in aqueous methanol. organic-chemistry.org |
Properties
CAS No. |
1335-27-9 |
|---|---|
Molecular Formula |
C16H12O2 |
Synonyms |
SODIUM BORATE PERHYDRATE |
Origin of Product |
United States |
Synthetic Methodologies and Preparation Routes for Sodium Borate Perhydrate
Optimization of Reaction Parameters for Yield and Purity
Achieving high yield and purity of sodium borate (B1201080) perhydrate requires careful optimization of several reaction parameters. These include the pH of the reaction mixture, the temperature at which the reaction and crystallization occur, and the nature and quality of the starting materials.
The pH of the reaction medium plays a critical role in the formation of sodium perborate (B1237305). The reaction is typically carried out in an alkaline solution. The pH affects the equilibrium between various peroxoborate species in the solution. wikipedia.org Maintaining a slight excess of sodium metaborate (B1245444), which corresponds to a specific pH range, is essential for promoting desired particle growth and preventing the presence of free hydrogen peroxide. google.com
Temperature is another key parameter influencing both the reaction kinetics and the final product form. The initial reaction to form sodium metaborate is often conducted at elevated temperatures (60–90°C) to dissolve the boron source. karlancer.com However, the subsequent crystallization of sodium perborate tetrahydrate is an exothermic process and requires cooling to temperatures between 5 and 40°C. karlancer.com One patented process specifies an initial reaction temperature of about 15°C to form metaborate and partial perborate, followed by cooling to 8-12°C for the completion of the reaction with hydrogen peroxide and further cooling to 0°C for crystallization. google.com Operating at higher reaction temperatures, between 25 to 40°C, can still yield a product resistant to thermal caking, provided other conditions are optimized. google.com
The primary raw materials for sodium borate perhydrate production are a boron source, an alkali, and hydrogen peroxide. karlancer.com
Borax (B76245) (Sodium Tetraborate) : Borax (Na₂B₄O₇·10H₂O or the pentahydrate form) is a common and economically preferred starting material. karlancer.comgoogle.com It is first reacted with a strong base, such as sodium hydroxide (B78521) (NaOH), to form sodium metaborate (NaBO₂) in solution. wikipedia.orgkarlancer.com The purity of the borax used has a significant impact on the environmental performance of the production process, with high-purity borax pentahydrate being favored to minimize by-products. karlancer.com
Sodium Metaborate : In some processes, pre-formed sodium metaborate is used directly as the boron source. google.comatamanchemicals.com This intermediate is formed by reacting borax with sodium hydroxide. wikipedia.orgnih.gov The use of sodium metaborate simplifies the initial stage of the synthesis.
Hydrogen Peroxide : Hydrogen peroxide (H₂O₂) is the source of the active oxygen in sodium perborate. wikipedia.orgkarlancer.com It is typically used as an aqueous solution of around 40% concentration in industrial settings. karlancer.com The reaction of sodium metaborate with hydrogen peroxide leads to the formation and precipitation of sodium perborate. karlancer.com In some older methods, sodium peroxide (Na₂O₂) was also used, sometimes in conjunction with hydrogen peroxide. google.comgoogle.com
The stoichiometry of the reactants is crucial for maximizing yield and purity. For instance, one process describes reacting one mole of borax with one mole of sodium peroxide and three moles of hydrogen peroxide to achieve high oxygen efficiency and borax conversion. google.com
| Parameter | Optimized Range/Condition | Rationale |
| Crystallization Temperature (Tetrahydrate) | 5 - 40 °C | Promotes the formation of the tetrahydrate crystalline form. karlancer.com |
| Dehydration Temperature (Monohydrate) | 100 - 210 °C | Converts the tetrahydrate to the more stable and oxygen-rich monohydrate. karlancer.comacs.org |
| pH | Alkaline (slight excess of metaborate) | Controls the equilibrium of peroxoborate species and promotes desired crystal growth. wikipedia.orggoogle.com |
| Reaction Temperature | 15 °C (initial), 8-12 °C (final) | A patented process specifies these temperatures for optimal conversion and crystallization. google.com |
| Hydrogen Peroxide Concentration | ~40% aqueous solution | A common concentration used in industrial production. karlancer.com |
Green Chemistry Approaches in Perborate Synthesis
Efforts to align chemical manufacturing with the principles of green chemistry have influenced the production of sodium perborate. A key aspect is the use of raw materials that are abundant and have a lower environmental impact. acsgcipr.org The shift in the industry to using high-purity borax pentahydrate is a step in this direction, as it is more water-soluble and generates fewer by-products compared to other boron minerals like calcium borates. karlancer.com
The primary by-product of the reaction is water, which is environmentally benign. youtube.com Sodium perborate itself is considered an environmentally friendly oxidant as it decomposes into borate salts and releases oxygen. atamanchemicals.com However, a significant consideration from a green chemistry perspective is the generation of boric acid upon hydrolysis of the final product in water. acsgcipr.org Boric acid has associated health and environmental concerns that need to be managed. acsgcipr.org
The process also aims for high material and energy efficiency to minimize environmental impact and reduce manufacturing costs. karlancer.com This includes recycling the mother liquor from the crystallization step back into the process. karlancer.comgoogle.com
Production Scale-Up Considerations in Chemical Manufacturing
Scaling up the production of sodium borate perhydrate from a laboratory or pilot plant to an industrial scale presents several challenges that must be carefully managed. noahchemicals.comadesisinc.com
A primary concern during scale-up is heat management. noahchemicals.com The reaction to form sodium perborate and its subsequent crystallization are exothermic processes. karlancer.comnoahchemicals.com What might be a manageable temperature increase in a small-scale batch can become a significant safety and control issue in a large reactor. noahchemicals.com Industrial-scale production requires robust cooling systems, such as ammonia (B1221849) or salt brine cooling systems, or the use of vacuum systems to remove the heat of crystallization by evaporating water from the mother liquor. karlancer.comnoahchemicals.com
Maintaining consistent product quality, particularly crystal size and purity, is another critical factor. adesisinc.com The hydrodynamics of the reactor, including mixing and agitation, play a significant role in crystal growth and must be carefully controlled. researchgate.net The use of continuous processing in fluidized-bed or vibrating-conveyor dryers for the dehydration step helps ensure a uniform product. karlancer.com
Advanced Reaction Mechanisms and Chemical Reactivity of Sodium Borate Perhydrate
Hydrolytic Equilibria and Release of Active Oxygen Species in Aqueous Media
When dissolved in water, sodium borate (B1201080) perhydrate undergoes hydrolysis to produce hydrogen peroxide and borate. wikipedia.org This process is not a simple dissolution but a complex equilibrium involving several peroxoborate and borate species. The true nature of solid sodium perborate (B1237305) is represented by the dimeric anion [B₂O₄(OH)₄]²⁻. stackexchange.comwikipedia.org
The initial hydrolysis reaction can be represented as: [B₂O₄(OH)₄]²⁻ + 2H₂O ⇌ 2[B(OH)₃(OOH)]⁻ wikipedia.org
This initial species, the monoperoxoborate anion, is in equilibrium with boric acid and the hydroperoxide anion: [B(OH)₃(OOH)]⁻ ⇌ B(OH)₃ + HOO⁻ wikipedia.org
In aqueous solutions, a dynamic equilibrium exists between boric acid, hydrogen peroxide, and various peroxoborate anions. acs.org The dissolution of sodium borate perhydrate leads to the formation of the monoperoxoborate anion, [B(OH)₃(OOH)]⁻, which is a key intermediate. frontiersin.orgresearchgate.net As concentrations change, other more complex peroxoborate species can also form, such as [B(OH)₂(OOH)₂]⁻, [B(OH)(OOH)₃]⁻, and [B(OOH)₄]⁻. wikipedia.org
These peroxoborate species are not merely carriers of hydrogen peroxide; they are active participants in oxidation reactions. frontiersin.orgresearchgate.net The anions (HO)₃B(OOH)⁻ and (HO)₂B(OOH)₂²⁻ are considered dominant species in neutral to alkaline solutions. frontiersin.orgnih.gov Research suggests that the oxidation reactions involving these peroxoborate intermediates can be significantly faster than those of hydrogen peroxide itself. nih.gov The presence of these anions activates the compound for nucleophilic oxidation and helps to buffer the reaction medium. organic-chemistry.org This makes sodium borate perhydrate more than just a convenient substitute for hydrogen peroxide, as the peroxoborate species can deliver the hydroperoxide anion at a lower pH than when hydrogen peroxide is used alone. organic-chemistry.org
The speciation of borate and peroxoborate in aqueous solution is highly dependent on pH. researchgate.netresearchgate.net In acidic conditions (below pH 7), perborate species are unstable, and the equilibrium shifts almost completely toward the formation of boric acid (H₃BO₃) and hydrogen peroxide (H₂O₂). frontiersin.orgnih.gov Consequently, in acidic media, the reactivity of a sodium borate perhydrate solution is essentially that of hydrogen peroxide. nih.gov
In the alkaline pH range of 8 to 12, the monoperoxoborate anion, (HO)₃B(OOH)⁻, is the predominant species, although (HO)₂B(OOH)₂²⁻ also exists in significant concentrations. frontiersin.orgnih.gov The concentration of (HO)₃B(OOH)⁻ in this pH range can be greater than that of free hydrogen peroxide, indicating its important kinetic role. nih.gov The pH of bleaching pastes made from sodium perborate is influenced by its degree of hydration and the concentration of hydrogen peroxide used, with mixtures typically reaching alkaline pH values between 10 and 11. nih.gov This alkaline environment is crucial for the stability and reactivity of the peroxoborate species that are central to its oxidative action.
| pH Range | Predominant Species | Primary Reactivity |
|---|---|---|
| < 7 (Acidic) | H₃BO₃ and H₂O₂ | Equivalent to Hydrogen Peroxide nih.gov |
| 8 - 12 (Alkaline) | [B(OH)₃(OOH)]⁻ and [B(OH)₂(OOH)₂]²⁻ | Dominated by Peroxoborate Anions frontiersin.orgnih.gov |
Oxidative Reaction Mechanisms in Organic and Inorganic Substrates
Sodium borate perhydrate is a versatile oxidizing agent for a wide array of substrates. Its reactivity stems from the peroxo group, which can engage in different types of oxidation pathways depending on the substrate and reaction conditions.
The oxidative character of sodium borate perhydrate can be either nucleophilic or electrophilic. In aqueous solutions, the formation of the [B(OH)₃(OOH)]⁻ anion activates it for nucleophilic oxidation. rsc.orgnih.gov This species can effectively deliver the hydroperoxide anion (HOO⁻), a strong nucleophile, to an electron-deficient substrate. organic-chemistry.orgnih.gov An example of this is the oxidation of thioethers to sulfoxides and sulfones. wikipedia.org The mechanism involves the nucleophilic attack of the perborate anion on the substrate. acsgcipr.org
Conversely, while less common, perborate can exhibit electrophilic character. In the oxidation of certain thioethers, the sulfur atom acts as a nucleophile, attacking the weak -O-O- bond in the peroxoborate species. researchgate.net However, sodium borate perhydrate generally favors nucleophilic oxidation pathways, especially in aqueous media. rsc.org This is in contrast to reagents like sodium percarbonate, which tends to favor electrophilic oxidation. rsc.org
While many reactions involving perborates proceed via ionic mechanisms, the generation of free radicals can also occur, particularly in the presence of catalysts like transition metals. nih.gov Copper(II) catalysis, for example, can lead to the formation of superoxo radicals (HO₂•, O₂•⁻) and hydroxyl radicals (OH•). nih.gov These highly reactive radical species are involved in the mechanism of peroxide oxidation reactions and can significantly influence the reaction pathway and dynamics. nih.gov The commercial "anhydrate" form of sodium perborate, known as oxoborate, is prepared by heating the monohydrate and consists of sodium borate and a boron-oxygen radical. wikipedia.org
The oxidative power of sodium borate perhydrate can be significantly enhanced through catalysis. Transition metal ions, such as copper(II), can catalyze its decomposition and oxidation reactions. nih.gov In these systems, the formation of copper-peroxo complexes is often observed. nih.gov
Furthermore, activators are commonly used to enhance the bleaching efficacy of sodium borate perhydrate at lower temperatures. A well-known activator is tetraacetylethylenediamine (B84025) (TAED). In the presence of the alkaline perborate solution, TAED undergoes perhydrolysis to form peracetic acid, a more potent oxidizing agent at lower temperatures (40–60 °C). wikipedia.orgresearchgate.net
Boric acid itself, a product of perborate hydrolysis, can act as a Lewis acid catalyst. northumbria.ac.uk It has been shown to catalyze the hydrolysis of peroxyacids, which can be formed in situ in activated perborate systems. northumbria.ac.ukrsc.org This catalytic activity involves the complexation of boric acid with the peroxyacid, facilitating its breakdown. northumbria.ac.uk The catalytic effect is pH-dependent, showing maximum activity around pH 9 for peracetic acid. northumbria.ac.uk
| Reaction Type | Key Species/Mediator | Typical Substrate/Conditions | Reference |
|---|---|---|---|
| Nucleophilic Oxidation | [B(OH)₃(OOH)]⁻, HOO⁻ | Thioethers, Organoboranes | organic-chemistry.orgrsc.org |
| Radical Oxidation | HO₂•, OH• | Presence of transition metal catalysts (e.g., Cu²⁺) | nih.gov |
| Catalytic Activation | TAED, Transition Metals, Boric Acid | Low-temperature bleaching, Enhanced oxidation | wikipedia.orgnorthumbria.ac.uk |
Catalytic Aspects of Perborate-Mediated Oxidations
Borate-Catalyzed Hydrogen Peroxide Reactions
In aqueous solutions, sodium borate perhydrate acts as a source of hydrogen peroxide. However, its reactivity is not merely that of hydrogen peroxide; the borate component plays a crucial catalytic role, influencing reaction rates and mechanisms. Upon dissolution, sodium borate perhydrate hydrolyzes to produce hydrogen peroxide and various borate and peroxoborate species, with the equilibrium distribution being highly dependent on pH. researchgate.netresearchgate.net
Research has demonstrated that boric acid can catalyze the electrophilic reactions of hydrogen peroxide. chez-alice.fr In alkaline and neutral pH solutions, the dominant species are the monoperoxoborate anion, [B(OH)3(OOH)]-, and the diperoxoborate anion, [B(OH)2(OOH)2]2-. researchgate.netnih.gov These peroxoborate species are key participants in oxidation reactions, often exhibiting different reactivity and selectivity compared to hydrogen peroxide or its hydroperoxide anion (HOO-). researchgate.netrsc.org For instance, in the oxidation of organic sulfides, the reaction involves contributions from hydrogen peroxide, the hydroperoxide anion, monoperoxoborate, and diperoxoborate, with the borate species significantly enhancing the reaction rate. researchgate.net This catalytic effect is attributed to borate's ability to activate the peroxide for nucleophilic oxidation and to buffer the reaction medium. researchgate.net
The catalytic enhancement is particularly evident in the hydrolysis of peroxyacids, where the presence of 0.1 M boric acid can lead to an approximately 12-fold increase in the hydrolysis rate for compounds like peracetic acid and 3-chloroperbenzoic acid. researchgate.netchez-alice.fr The mechanism is believed to involve the trigonal boric acid acting as a Lewis acid catalyst, which associates with the peroxide leaving group in the transition state, thereby reducing its basicity and facilitating the reaction. researchgate.netchez-alice.fr
Role of Dioxaborirane as a Catalytic Intermediate
While kinetic data for borate-catalyzed oxidations at high pH are consistent with monoperoxoborate being the catalytic species, theoretical calculations using Density Functional Theory (DFT) have shown that this species is actually less reactive than hydrogen peroxide itself. This discrepancy led researchers to seek an alternative catalytic mechanism. nih.gov
Strong theoretical and experimental evidence now points to the existence of a previously unreported, highly reactive intermediate: dioxaborirane ((HO)2BO2-). nih.govfrontiersin.org This three-membered cyclic peroxide is a tautomer of the peroxoborate anion, HOOB(OH)(O)-. nih.gov Although dioxaborirane is likely present in very low concentrations, DFT calculations predict it has a very low activation barrier for oxidation reactions (e.g., 2.8 kcal/mol for the oxidation of dimethyl sulfide). nih.gov Its high reactivity means that even at low concentrations, it can be responsible for the observed rate enhancements in borate-catalyzed systems. nih.gov
The proposal of dioxaborirane as the key intermediate helps to explain the unusual selectivity-reactivity patterns observed in borate-catalyzed reactions compared to those with other peracids. frontiersin.org The low selectivity noted in reactions with a range of substituted phenyl methyl sulfides is further evidence for the involvement of a highly reactive catalytic species like dioxaborirane. nih.gov
Decomposition Kinetics and Stability in Various Chemical Environments
The stability of sodium borate perhydrate is a critical factor in its application, with decomposition being influenced by temperature, moisture, and the chemical environment. The thermal decomposition of its common form, sodium perborate tetrahydrate, is a multi-step process involving dehydration followed by the decomposition of the peroxygen bond. researchgate.net
The initial step is the loss of water of crystallization. The dehydration kinetics of sodium perborate tetrahydrate to the monohydrate form follows first-order behavior. Following the dehydration phase, further heating leads to the decomposition of the perborate structure itself into sodium metaborate (B1245444), with the liberation of oxygen. researchgate.net This decomposition of the peroxo-groups typically occurs in the temperature range of 120-180°C. researchgate.net The activation energy for the complete thermal decomposition of pure sodium perborate to sodium metaborate is significantly higher, on the order of 150-300 kJ/mol. researchgate.net
The stability of aqueous solutions of sodium borate perhydrate is also a key consideration. The solution is typically alkaline (pH > 10) due to hydrolysis. frontiersin.org While the compound undergoes slow decomposition in water, this process is generally negligible over the short term of a typical experiment, with one study noting only a 5% loss of oxidizing power after eight hours. frontiersin.org The presence of boric acid can remarkably stabilize the hydrogen peroxide formed during hydrolysis; a solution containing 0.1 M boric acid at pH 9.3 retained over 90% of its activity after eight months. chez-alice.fr
Table 1: Kinetic Parameters for Sodium Borate Perhydrate Decomposition
| Process | Form | Kinetic Model | Activation Energy (Ea) | Temperature Range | Reference |
| Dehydration | Tetrahydrate to Monohydrate | First-Order | 80.18 kJ/mol | 314.7 - 331 K | researchgate.net |
| Decomposition | Anhydrous to Sodium Metaborate | - | 150 - 300 kJ/mol | > 120 °C | researchgate.net |
Interaction with Transition Metal Ions and Their Catalytic Implications
The reactivity of sodium borate perhydrate can be significantly enhanced and modified through interactions with transition metal ions, which act as catalysts for its oxidative reactions. These metals can exist in various oxidation states, allowing them to form reactive intermediate complexes with the peroxoborate species or the hydrogen peroxide it generates. jetir.orgyoutube.com
Several transition metals have been shown to catalyze perborate oxidations:
Vanadium(V): In acidic solutions, Vanadium(V) catalyzes the perborate oxidation of substituted 5-oxo acids. The kinetic data suggest the formation of an oxodiperoxovanadium(V)-oxo acid complex as the key intermediate. The reaction rate is influenced by the acidity and dielectric constant of the medium. researchgate.net
Ruthenium(III): Ruthenium(III) also catalyzes the perborate oxidation of 5-oxoacids in acidic media. The mechanism involves the formation of a ruthenium(III)-peroxo species-5-oxoacid complex. The kinetics follow a Michaelis-Menten model with respect to the substrate, indicating a pre-equilibrium complex formation step. researchgate.net
Copper(II): Copper(II) ions are effective catalysts for perborate reactions, particularly in alkaline solutions. The Cu(II)-catalyzed reaction between sodium perborate and substrates like thiocyanate (B1210189) can produce chemical oscillations, indicating complex non-linear dynamics. nih.govfrontiersin.org The catalytic cycle involves the formation of copper-peroxo complexes. nih.gov The presence of ligands that complex with copper, such as EDTA, can inhibit the reaction by preventing the formation of these catalytic intermediates. frontiersin.org
These interactions have significant catalytic implications, as the formation of transition metal-peroxo complexes provides an alternative, lower-energy reaction pathway. youtube.com This can lead to increased reaction rates and potentially altered selectivity in the oxidation of various organic and inorganic substrates. The choice of metal ion and reaction conditions (e.g., pH, solvent) allows for the tuning of the oxidative power and behavior of the sodium borate perhydrate system.
Table 2: Catalytic Effects of Transition Metal Ions on Sodium Perborate Reactions
| Transition Metal Ion | Substrate Example | Proposed Intermediate | Key Observations | Reference |
| Vanadium(V) | 5-Oxo acids | Oxodiperoxovanadium(V)-substrate complex | Rate inhibited by H+; follows Michaelis-Menten kinetics. | researchgate.net |
| Ruthenium(III) | 5-Oxo acids | Ruthenium(III)-peroxo species-substrate complex | First order in oxidant and catalyst; follows Michaelis-Menten kinetics. | researchgate.net |
| Copper(II) | Thiocyanate (SCN-) | Copper-peroxo complexes | Can induce chemical oscillations in batch reactions; strongly alkaline conditions. | nih.govfrontiersin.org |
Applications of Sodium Borate Perhydrate in Material Science and Advanced Chemical Processes
Integration into Advanced Oxidation Processes for Environmental Remediation
Advanced Oxidation Processes (AOPs) are a set of chemical treatment procedures designed to remove organic and inorganic materials in water and wastewater by oxidation. Sodium borate (B1201080) perhydrate serves as a valuable oxidant in these processes. Upon dissolution in water, it hydrolyzes to produce hydrogen peroxide and borate, with the former being a key precursor to the highly reactive hydroxyl radicals (•OH) that drive the degradation of pollutants.
The efficacy of sodium borate perhydrate in AOPs has been demonstrated in the degradation of persistent organic pollutants in aquatic environments. A notable example is the removal of 1,4-dioxane (B91453), a compound classified by the U.S. Environmental Protection Agency as likely to be carcinogenic to humans, from wastewater effluent. karlancer.com In studies utilizing an ultraviolet advanced oxidation process (UV-AOP), sodium borate perhydrate has been shown to be a viable alternative to liquid hydrogen peroxide. karlancer.com Research comparing the two oxidants for 1,4-dioxane removal found that their performance was remarkably similar. karlancer.comatamanchemicals.com
Interactive Data Table: Comparison of Oxidants in UV-AOP for 1,4-Dioxane Removal This table presents a comparison of the degradation efficiency of 1,4-dioxane in tertiary wastewater effluent using Sodium Borate Perhydrate versus Hydrogen Peroxide in a UV-Advanced Oxidation Process.
| Oxidant | Equivalent H₂O₂ Concentration | 1,4-Dioxane Removal (%) | Source(s) |
| Sodium Borate Perhydrate | 6 mg/L | 43.9% | atamanchemicals.com, karlancer.com |
| Hydrogen Peroxide | 6 mg/L | 42.8% | atamanchemicals.com, karlancer.com |
While liquid hydrogen peroxide solution can degrade over time, sodium borate perhydrate offers logistical advantages as a stable solid that can be transported and stored long-term before being mixed into a solution as needed, a significant benefit for remote operations. atamanchemicals.com
The effectiveness of sodium borate perhydrate in AOPs is greatly enhanced through various activation methods and synergistic combinations. The most common activation method is the application of ultraviolet (UV) light. In a UV/NaBO₃ AOP, UV radiation facilitates the homolysis of the in-situ generated hydrogen peroxide, producing highly reactive hydroxyl radicals responsible for pollutant degradation. karlancer.comatamanchemicals.com
Research has also explored the synergistic effects of adding other chemical compounds to the process. For instance, the addition of acetic acid to a UV/H₂O₂ AOP system (and by extension, a UV/NaBO₃ system) was found to increase the removal of 1,4-dioxane by 5.7%. karlancer.comatamanchemicals.com It is proposed that the UV irradiation of acetic acid produces the acetoxyl radical, which works in concert with the hydroxyl radical to enhance the degradation of the contaminant. atamanchemicals.com
Role in Polymer Synthesis and Modification
The borate component of sodium borate perhydrate plays a significant role in the synthesis and modification of polymers. Borate ions have the ability to crosslink polymers containing cis-diol groups, such as polyvinyl alcohol (PVOH), through a "di-diol" reaction, which enhances the mechanical properties of the material. researchgate.net
In the synthesis of polymer composites, the addition of borax (B76245) (a closely related sodium borate compound) has been shown to modify and improve the functional properties of the resulting material. In one study, Poly(methyl methacrylate) (PMMA) was synthesized using the Atom Transfer Radical Polymerization (ATRP) method with varying amounts of borax added. The inclusion of borax resulted in a hybrid polymeric composite material with enhanced mechanical performance, insulation resistance, and higher dielectric properties. tandfonline.com
Interactive Data Table: Effect of Borax Addition on PMMA Composite Properties This table summarizes the observed enhancements in the properties of Poly(methyl methacrylate) composites following the addition of borax during synthesis.
| Property | Observation with Borax Addition | Source(s) |
| Mechanical Performance | Enhanced (as per Shore-D and Ultrasound tests) | tandfonline.com |
| Insulation Resistance | Developed | tandfonline.com |
| Dielectric Properties | Higher | tandfonline.com |
| Surface Feature | Became slightly more hydrophilic | tandfonline.com |
| Optical Transmittance | Decreased | tandfonline.com |
Utilization in Composite Material Development
Sodium borate compounds are utilized as functional additives in the development of advanced composite materials, improving homogeneity, mechanical strength, and compatibility between different phases.
Application in Surface Chemistry and Coating Technologies
In the realm of surface chemistry, sodium borate perhydrate functions as a chemical modifier for coatings. It serves as an activating and recharging agent for textiles that have polycarboxylate coatings. atamanchemicals.com In this application, it converts the carboxylate groups on the coating into peroxocarboxylates, altering the chemical nature and properties of the surface. atamanchemicals.com
Furthermore, the borate component, which is released upon the hydrolysis of sodium borate perhydrate, contributes to surface protection. Borates are known to act as corrosion inhibitors in aqueous systems and can function as a cover flux to prevent oxidation on the surface of molten metals. borax.com This property is valuable in formulations for automotive coolants and water treatment chemicals, where borates neutralize acidic residues and minimize the rate of oxidation at metal surfaces. borax.com
Development of Novel Inorganic Compounds and Catalytic Systems
Sodium borate perhydrate is not only a reagent but also a building block and catalyst in the development of new chemical entities and processes. Its utility as a stable, easy-to-handle source of hydrogen peroxide makes it a valuable oxidant in various catalytic systems for organic synthesis. organic-chemistry.org For example, it has been used as an oxidant in the palladium-catalyzed C-H acyloxylation of alkenes and for the oxidation of aromatic aldehydes to carboxylic acids and various sulfur heterocycles to S,S-dioxides. organic-chemistry.org
In a direct catalytic role, sodium borate perhydrate has been successfully employed as a facile and eco-friendly catalyst for the allylation of O-H, N-H, and C-H groups in an aqueous medium. researchgate.net This method presents a green chemical approach that is operationally simple and provides good yields for the synthesis of allylated compounds, which are important intermediates for polymers and natural products. researchgate.net Borate compounds also serve as precursors for novel inorganic materials, such as the synthesis of complex organo-inorganic hybrid borates. nih.gov
Precursor in Specialized Chemical Manufacturing
Sodium borate perhydrate, often referred to as sodium perborate (B1237305), serves as a versatile and crucial precursor in various specialized chemical manufacturing processes. Its utility extends beyond a simple oxidizing agent; it functions as a key starting material and reagent in the synthesis of advanced organic molecules and organoboron compounds. This is primarily due to its ability to act as a stable, solid source of hydrogen peroxide, which can be released in a controlled manner under specific reaction conditions. Furthermore, its borate component can influence reaction pathways and contribute to the formation of desired products.
In the realm of organic synthesis, sodium borate perhydrate is a preferred reagent for a variety of oxidation reactions. It offers a safer and more convenient alternative to handling highly concentrated and potentially hazardous hydrogen peroxide solutions. organic-chemistry.org One of the most significant applications is in the oxidation of organoboranes. Organoboranes, which are valuable intermediates in organic synthesis, can be efficiently converted to alcohols, phenols, or carbonyl compounds using sodium borate perhydrate. This process is integral to hydroboration-oxidation reactions, a cornerstone of modern synthetic chemistry for the anti-Markovnikov hydration of alkenes and alkynes.
The research conducted by Kabalka and colleagues demonstrated that sodium borate perhydrate efficiently oxidizes a wide array of functionally substituted organoboranes, with product yields often surpassing those obtained with the standard hydrogen peroxide/sodium hydroxide (B78521) method. sciencemadness.org The mild reaction conditions offered by sodium borate perhydrate are compatible with a variety of sensitive functional groups, making it a superior choice in complex molecular syntheses.
Below is a comparative analysis of product yields for the oxidation of various organoboranes using sodium borate perhydrate versus the traditional hydrogen peroxide method.
| Organoborane derived from: | Product | Yield % (Sodium Borate Perhydrate) | Yield % (Hydrogen Peroxide/NaOH) |
|---|---|---|---|
| 1-Hexene | 1-Hexanol | 94 | 94 |
| 1-Octene | 1-Octanol | 99 | 98 |
| Styrene | 2-Phenylethanol | 99 | 98 |
| Methyl 10-undecenoate | Methyl 11-hydroxyundecanoate | 98 | 98 |
| 11-Bromo-1-undecene | 11-Bromo-1-undecanol | 98 | 98 |
Data sourced from Kabalka, G. W., Shoup, T. M., & Goudgaon, N. M. (1989). Sodium perborate: a mild and convenient reagent for efficiently oxidizing organoboranes. The Journal of Organic Chemistry.
Beyond the oxidation of organoboranes, sodium borate perhydrate is also employed as a precursor for the in situ generation of other oxidizing species. For instance, when combined with acetic anhydride (B1165640) or glacial acetic acid, it forms peracetic acid, a more potent oxidizing agent. researchgate.net This in situ generation is advantageous as it avoids the need to handle pure peracetic acid, which is corrosive and has limited stability. This methodology is utilized in various specialized applications, such as the synthesis of sulfoxides and sulfones from thioethers, and the conversion of aromatic amines to nitro compounds. researchgate.net
The following table summarizes the role of sodium borate perhydrate as a precursor in the synthesis of various classes of organic compounds.
| Target Compound Class | Role of Sodium Borate Perhydrate | Reaction Conditions |
|---|---|---|
| Alcohols | Oxidizing agent for organoboranes | Aqueous or ethereal solvents |
| Phenols | Oxidizing agent for arylboronic acids | Mild aqueous conditions |
| Sulfoxides/Sulfones | Precursor for in situ peracetic acid generation | Glacial acetic acid |
| N-oxides | Oxidizing agent for azines | Acetic acid |
| Carboxylic Acids | Oxidizing agent for aromatic aldehydes | Acetic acid |
In addition to its role in oxidation, sodium borate perhydrate can also act as a boron source in certain specialized syntheses, although this is less common. The borate moiety can be incorporated into the final product structure, leading to the formation of borate esters or other organoboron compounds. These applications are highly specific and are typically found in the synthesis of materials with unique electronic or optical properties.
Analytical Techniques for the Characterization and Quantification of Sodium Borate Perhydrate
Advanced Spectroscopic Methods for Mechanistic and Structural Elucidation
Spectroscopic techniques are powerful tools for probing the molecular structure and bonding within sodium borate (B1201080) perhydrate and for identifying the various peroxoborate species that exist in solution.
Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹¹B NMR, is a primary technique for identifying and quantifying the different peroxoborate species present in aqueous solutions. rsc.orgiaea.org The chemical shifts in ¹¹B NMR spectra are sensitive to the coordination environment of the boron atom, allowing for the differentiation of various monomeric and polymeric peroxoborate ions.
Studies have identified several peroxoborate species in solution, including [B(O₂H)ₙ(OH)₄₋ₙ]⁻ (where n = 0–4) and polymeric species like [B₂(O₂)₂(O₂H)ₙ(OH)₄₋ₙ]²⁻. rsc.org The distribution of these species is highly dependent on factors such as pH, the concentration of boric acid or borate, and the concentration of hydrogen peroxide. rsc.org
Table 1: ¹¹B NMR Chemical Shifts for Various Peroxoborate Species
| Species | Chemical Shift (ppm) |
| [B(OH)₄]⁻ | 1.5 - 3.0 |
| [B(OOH)(OH)₃]⁻ | 5.2 |
| [B(OOH)₂(OH)₂]⁻ | 7.8 |
| [B(OOH)₃(OH)]⁻ | 9.6 |
| [B(OOH)₄]⁻ | 10.8 |
| Polymeric Species | 8.0 - 10.0 |
| Data compiled from scientific literature. Actual chemical shifts may vary slightly based on experimental conditions. |
Raman spectroscopy provides complementary information to NMR, offering insights into the vibrational modes of peroxoborate species in solution. rsc.org This technique is particularly useful for studying concentrated solutions and can help in the assignment of specific vibrational frequencies to different structural units within the peroxoborate ions. rsc.org For instance, Raman spectra have been used to identify the presence of various peroxoborate species in solutions containing borax (B76245) and hydrogen peroxide. rsc.org The analysis of Raman spectra, often coupled with quantum chemical calculations, aids in the structural elucidation of complex polyborate and peroxoborate ions in solution. nih.gov
Key Raman Bands for Peroxoborate Species:
~880 cm⁻¹: Symmetric stretching of the B(OH)₃ group.
~745 cm⁻¹: Symmetric stretching of the [B(OH)₄]⁻ ion.
Bands in the 850-900 cm⁻¹ region: Associated with the formation of various peroxoborate species.
The intensity and position of these bands can be correlated with the concentration and type of peroxoborate species present, providing a means for quantitative and speciation analysis.
Fourier Transform Infrared (FTIR) spectrometry is a valuable technique for the quantitative analysis of sodium borate perhydrate, particularly in solid mixtures like detergent powders. researchgate.net Attenuated Total Reflectance (ATR)-FTIR is a common sampling technique that simplifies sample preparation. researchgate.net
The quantitative determination of sodium perborate (B1237305) in complex matrices can be achieved by monitoring specific infrared absorption bands. researchgate.net For instance, the spectral region between 800-1600 cm⁻¹ contains characteristic bands for perborate that can be used for quantification. researchgate.net Chemometric methods, such as partial least squares (PLS), are often employed to process the spectral data and build calibration models for accurate concentration determination. researchgate.net Studies have reported standard deviations of 0.010 for the determination of sodium perborate in detergent powders using this method. researchgate.net
Electrochemical Methods for Reactivity and Concentration Determination
Electrochemical methods offer a means to study the reactivity of sodium borate perhydrate and to determine its concentration. These techniques are based on the electrochemical reactions of the perborate species or its decomposition products. For example, the electrochemical reduction of sodium metaborate (B1245444), a decomposition product of sodium perborate, has been investigated. mdpi.com While direct electrochemical methods for sodium borate perhydrate are less common, indirect methods involving the determination of hydrogen peroxide released upon its hydrolysis can be employed.
The electrosynthesis of sodium perborate has also been studied, providing insights into the electrochemical behavior of the system. cecri.res.in These studies often involve monitoring the current efficiency and concentration of the formed perborate, which can be correlated with various experimental parameters. cecri.res.in
Chromatographic Separation and Detection Methodologies
Chromatographic techniques, particularly ion chromatography, are suitable for the separation and quantification of the borate component of sodium borate perhydrate. While direct analysis of the perhydrate ion is challenging due to its reactivity, the borate can be determined after appropriate sample preparation.
Ion chromatography can be used for the sensitive and accurate determination of borate in aqueous samples. rsc.org To enhance its detection by conductivity, boric acid is often complexed with polyols like mannitol (B672) or sorbitol to form a more acidic complex. rsc.org This method allows for the separation and quantification of borate from other common anions. rsc.org Detection limits for borate using this technique are typically in the low micromolar range. rsc.org
Boronate affinity chromatography is another specialized chromatographic technique that utilizes the interaction between boronic acids and diols, which could potentially be adapted for applications involving borate species.
Quantitative Analytical Procedures and Kinetic Monitoring
A variety of quantitative analytical procedures are available for the determination of sodium borate perhydrate, often based on its oxidizing properties or its boron content. Titrimetric methods, such as iodometry, are commonly used for the determination of the active oxygen content.
The kinetics of the thermal decomposition of sodium borate perhydrate have been extensively studied using thermoanalytical techniques such as thermogravimetry (TG) and differential thermal analysis (DTA). rsc.orgresearchgate.net These studies provide information on the decomposition pathways and the activation energies of the different dehydration and decomposition steps. The decomposition of sodium perborate tetrahydrate to sodium metaborate is a multi-step process. rsc.orgresearchgate.net
Table 2: Kinetic Parameters for the Thermal Decomposition of Sodium Perborate Tetrahydrate
| Decomposition Step | Temperature Range (°C) | Activation Energy (kJ/mol) | Kinetic Model |
| Dehydration to Monohydrate | 40 - 100 | ~76 - 80 | Varies |
| Decomposition to Metaborate | > 100 | ~150 - 300 | Complex |
| Data compiled from multiple kinetic studies. The specific values can vary depending on the experimental conditions and the kinetic model applied. |
The monitoring of the decomposition kinetics is crucial for understanding the stability of sodium borate perhydrate under different conditions. rsc.orgresearchgate.net
Theoretical and Computational Chemistry Studies of Sodium Borate Perhydrate
Quantum Chemical Calculations of Electronic Structure and Bonding
Quantum chemical calculations are fundamental to understanding the intrinsic properties of a molecule, such as its geometry, stability, and the nature of its chemical bonds. These methods solve the Schrödinger equation (or approximations of it) for a given arrangement of atoms.
Detailed quantum chemical calculations specifically on the sodium borate (B1201080) perhydrate crystal are not extensively documented in the provided literature. However, the principles and methods are well-established through studies on various borate compounds and other complex materials. rsc.orgamanote.comamanote.com For sodium borate perhydrate, which is often represented as Na₂[B₂(O₂)₂(OH)₄], such calculations would focus on the peroxo-borate dimer anion.
Key areas of investigation would include:
Electron Density Distribution: Mapping the electron density to understand the polarity of bonds, such as the B-O, O-O (peroxide), and O-H bonds. This helps to identify regions of high or low electron density, which are crucial for predicting reactive sites.
Molecular Orbital Analysis: Calculating the energies and shapes of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). The HOMO-LUMO gap is a critical parameter for determining the chemical reactivity and kinetic stability of the molecule.
Bonding Analysis: Theories like the Quantum Theory of Atoms in Molecules (QTAIM) can be applied to the calculated wave function to characterize the nature of the chemical bonds (e.g., ionic vs. covalent character) within the peroxo-borate anion.
First-principles calculations, which are based on quantum mechanics without reliance on empirical parameters, are the primary tools for these investigations. umkc.edu The insights gained from these calculations are essential for interpreting spectroscopic data and for building accurate models for more complex simulations, such as molecular dynamics. semanticscholar.org
Molecular Dynamics Simulations of Solution Behavior and Interactions
Molecular dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. By solving Newton's equations of motion, MD simulations can model the behavior of substances in different environments, such as in aqueous solution.
While specific MD studies on sodium borate perhydrate are not detailed in the search results, extensive research on the behavior of borate ions in aqueous solutions provides a strong foundation for understanding its solution chemistry. nih.govacs.org When sodium borate perhydrate dissolves, it hydrolyzes to form borate ions and hydrogen peroxide. MD simulations can model the subsequent interactions of these species.
Key aspects studied using MD simulations include:
Hydration Structure: Simulating the arrangement of water molecules around the borate ions and the sodium cations. This includes calculating the number of water molecules in the first and second hydration shells and their residence times, which reveals the strength of the ion-water interactions. mdpi.com
Transport Properties: Calculating properties like the diffusion coefficients of the ions, which are important for understanding mass transport in the solution.
Interactions with Biomolecules: MD simulations have been used to study the binding of borate ions to surface sites on proteins, providing a molecular interpretation of "loose" and "tight" binding based on the formation and lifetime of hydrogen bonds. nih.gov
These simulations rely on force fields, which are sets of parameters that describe the potential energy of the system. Developing accurate force fields for boron-containing species is a critical area of research, often involving fitting parameters to results from high-level quantum mechanical calculations. nih.gov
| Simulation Parameter | Description | Relevance to Sodium Borate Perhydrate |
|---|---|---|
| Force Field | A set of functions and parameters used to calculate the potential energy of a system of atoms or molecules. | Crucial for accurately modeling the interactions of borate ions, sodium ions, and hydrogen peroxide with water. |
| Water Model | Specifies the geometry and charge distribution of water molecules (e.g., TIP3P, SPC/E). mdpi.comnih.gov | Affects the calculated hydration structure and dynamics of the dissolved ions. |
| Ensemble | The statistical mechanical ensemble used for the simulation (e.g., NVT for constant volume, NPT for constant pressure). mdpi.com | Determines the thermodynamic conditions being simulated. |
| Simulation Time | The duration of the simulation, typically ranging from nanoseconds to microseconds. nih.gov | Must be long enough to sample the relevant molecular motions and interactions. |
Computational Modeling of Reaction Pathways and Transition States
Computational chemistry is an invaluable tool for elucidating the mechanisms of chemical reactions. By mapping the potential energy surface, researchers can identify reactants, products, intermediates, and the transition states that connect them.
For sodium borate perhydrate, a key reaction is its hydrolysis to release hydrogen peroxide. Computational modeling can provide a step-by-step picture of this process. A recent study investigated the hydrolysis mechanism in a model borate network (two boron atoms linked by a bridging oxygen) using both ab initio and Density Functional Theory (DFT) methods. nih.gov
The study revealed a plausible reaction pathway:
A water molecule initiates a nucleophilic attack on one of the boron atoms.
Simultaneously, a hydrogen atom from the water molecule forms a bond with the bridging oxygen atom of the B-O-B network.
This concerted process leads to the cleavage of the B-O-B bond through a calculated transition state.
The energy barrier for this reaction was calculated, providing a quantitative measure of how fast the reaction is likely to occur. The study also highlighted that the presence of multiple water molecules can significantly affect the calculated reaction barriers, bringing them closer to experimentally plausible values. nih.gov While this model simplifies the full structure of sodium borate perhydrate, it provides fundamental insights into the mechanism of B-O bond cleavage by water, which is central to the compound's reactivity.
Density Functional Theory (DFT) Applications in Borate Chemistry
Density Functional Theory (DFT) is a class of quantum mechanical methods that has become one of the most popular and versatile tools in computational chemistry. DFT calculates the electronic structure of a system based on its electron density, offering a favorable balance between accuracy and computational cost.
DFT has been widely applied to study a variety of borate-containing materials, and these applications demonstrate its potential for investigating sodium borate perhydrate. researchgate.netresearchgate.netdoi.orgnih.gov
Key applications of DFT in borate chemistry include:
Structural Refinement: DFT calculations can be used to optimize the geometry of crystal structures. By minimizing the forces between atoms, DFT can refine atomic positions, leading to better agreement between calculated and experimental data, such as that from NMR spectroscopy. researchgate.net
Spectroscopic Parameter Calculation: DFT is used to calculate spectroscopic properties, such as NMR chemical shifts and electric field gradients. researchgate.netdoi.org These calculations help in the interpretation of experimental spectra and the assignment of signals to specific atomic environments within the material. nih.gov
Electronic Structure Analysis: DFT is used to compute the electronic band structure and density of states (DOS) for solid materials. researchgate.netresearchgate.net This information is crucial for understanding the material's electronic properties, such as whether it is an insulator, semiconductor, or conductor.
Reaction Energetics: DFT is employed to calculate the thermodynamics and kinetics of chemical reactions, including adsorption processes and reaction mechanisms, as discussed in the previous section. nih.govmdpi.comresearchgate.net
| DFT Application | Property Investigated | Example from Borate Chemistry |
|---|---|---|
| Geometry Optimization | Crystal structure, bond lengths, bond angles | Refinement of datolite (CaBSiO₄(OH)) and danburite (CaB₂Si₂O₈) structures. researchgate.net |
| NMR Parameter Calculation | ¹¹B chemical shifts, quadrupole coupling constants | Correlation of calculated ¹¹B NMR parameters with B-O-B bond angles in crystalline borates. researchgate.net |
| Electronic Properties | Band structure, density of states, adsorption energies | Investigation of boron-doped graphene for sodium storage. mdpi.com |
| Reaction Mechanisms | Transition states, reaction energy barriers | Modeling the hydrolysis pathway of B-O-B linkages in borate networks. nih.gov |
The choice of the density functional (e.g., B3LYP, PBE0, HSE06) is a critical aspect of DFT calculations, as different functionals can yield varying levels of accuracy for different properties. nih.govuts.edu.au
Predictive Modeling of Reactivity and Environmental Transformations
Predictive modeling aims to forecast the behavior of a chemical under various conditions, including its potential transformations in the environment. Environmental fate models integrate information on a chemical's properties with environmental parameters to predict its distribution, persistence, and degradation pathways. rsc.orgresearchgate.net
For sodium borate perhydrate, predictive modeling would focus on its fate in aquatic and soil environments. Upon release into water, it rapidly hydrolyzes into sodium ions, borate, and hydrogen peroxide. The hydrogen peroxide quickly decomposes to water and oxygen, so the primary environmental species of concern is borate.
Key aspects of predictive modeling for borates include:
Speciation: Boron speciation in water is complex and depends on pH and concentration. At low concentrations, it exists mainly as boric acid (B(OH)₃), while at higher pH, the borate anion (B(OH)₄⁻) becomes dominant. At higher concentrations, various polyborate ions can form. acs.org Thermodynamic models are used to predict the equilibrium distribution of these species under different conditions.
Transport and Partitioning: Models predict how borates move through the environment. This involves estimating partitioning coefficients between water, soil, and sediment. Borates generally have low volatility and tend to remain in the aqueous phase. Their adsorption to soil and sediment is typically weak and influenced by soil type and pH. nih.gov
Bioaccumulation: Boron is an essential micronutrient for plants but can be toxic at higher concentrations. nih.gov Models can predict the potential for boron to be taken up by aquatic and terrestrial organisms. However, it does not appear to biomagnify through the food chain. nih.gov
Challenges in this area include developing accurate methods to estimate partition coefficients for ionizable chemicals like borates and incorporating more ecological realism into exposure predictions. rsc.org Life cycle assessment (LCA) studies, which evaluate the environmental impacts associated with all stages of a product's life, have identified the production of sodium perborate (B1237305) as having significant environmental impacts, primarily due to the use of hydrogen peroxide and sodium hydroxide (B78521) in its synthesis. mdpi.com
Environmental Behavior and Transformation of Sodium Borate Perhydrate
Environmental Degradation Pathways in Aquatic Systems
Sodium borate (B1201080) perhydrate, commonly known as sodium perborate (B1237305), undergoes rapid hydrolysis upon contact with water. This chemical breakdown is the primary degradation pathway in aquatic systems. The process releases hydrogen peroxide and borate into the aqueous environment. wikipedia.orgatamanchemicals.comatamanchemicals.comataman-chemicals.com
In solution, the cyclic perborate anion hydrolyzes into two anions of [B(OH)3(OOH)]−. atamanchemicals.com These anions then exist in equilibrium with boric acid (B(OH)3) and hydrogen peroxide (H2O2). wikipedia.org The reaction can be summarized as the breakdown of the dimeric anion [B2O4(OH)4]2− in water. sciencemadness.org
The hydrolysis reaction is as follows: [B2O4(OH)4]2− + 2H2O ⇌ 2[B(OH)3(OOH)]− [B(OH)3(OOH)]− ⇌ B(OH)3 + HO2−
The hydrogen peroxide component is reactive and acts as an oxidizing agent. However, it degrades very quickly in aquatic environments, especially in sewers and wastewater treatment plants, and therefore has a short-term environmental impact. researchgate.netheraproject.com The borate component, primarily in the form of boric acid, is the more persistent degradation product. heraproject.comeuropa.eu
Speciation and Persistence of Borate in Soil and Water
Once sodium borate perhydrate degrades, the resulting boron species, primarily boric acid, are highly persistent in the environment. heraproject.com As an inorganic substance, boric acid does not undergo biodegradation or photodegradation. epa.govcanada.ca Its fate is governed by physical processes of transport and partitioning. cdc.gov
In natural waters, boron primarily exists as undissociated boric acid (H3BO3), a weak acid, along with some borate ions. cdc.govwho.int The equilibrium between these forms is dependent on the pH of the water. epa.gov Boric acid is highly soluble in water and tends to remain in surface waters. industrialchemicals.gov.au
The primary mechanism influencing the fate of boron in aquatic and terrestrial systems is adsorption-desorption to soil, sediments, and sludge. cdc.govwho.intgreenfacts.org This process is significantly influenced by pH, with the greatest adsorption occurring under alkaline conditions, typically between pH 7.5 and 9.0. cdc.govwho.intindustrialchemicals.gov.au Soils with high concentrations of amorphous aluminum and iron oxides tend to adsorb boron more significantly. epa.gov Despite this, borates are generally mobile in soil and can be leached by water. canada.ca Boron is not expected to bioaccumulate significantly in most aquatic organisms, and there is no evidence of biomagnification through the food chain. canada.cacanada.canih.gov
Ecological Impact Studies on Non-Human Organisms
The ecological impact of sodium borate perhydrate is primarily related to its degradation products: hydrogen peroxide for short-term acute effects and boric acid (boron) for long-term chronic effects. heraproject.comeuropa.eu Hydrogen peroxide can be toxic to aquatic life, but it degrades rapidly, limiting its impact to the immediate vicinity of discharge. researchgate.net
The long-term risk is associated with boron. Boron is a naturally occurring element and an essential micronutrient for plants and some other organisms, but it can become toxic at elevated concentrations. canada.canih.gov There is a narrow margin between deficiency and toxicity for many plant species. nih.govgreenfacts.org The toxicity of boron compounds varies among different species and is influenced by environmental factors. canada.ca
Studies have determined the no-observed-effect concentrations (NOEC) for various aquatic organisms. For fish in natural waters, the NOEC is around 1 mg B/L, while for aquatic invertebrates, it ranges from 6-10 mg B/L. nih.gov Generally, the risk to aquatic ecosystems from boron is considered low at typical ambient environmental levels. nih.gov However, in areas with naturally high boron concentrations or significant anthropogenic input, there may be a risk to more sensitive species. nih.govresearchgate.net
Chronic Toxicity of Boron to Aquatic Organisms
| Organism Type | Species | No-Observed-Effect Concentration (NOEC) (mg B/L) |
|---|---|---|
| Protozoa | Entosiphon sp., Paramecium sp. | 0.3 - 18 |
| Algae (Green) | Various | 10 - 24 |
| Invertebrates | Daphnia magna | 6 - 10 |
| Fish | Various | ~1 |
| Aquatic Community (Field Studies) | Mixed Trophic Levels | up to 1.52 |
Data sourced from GreenFacts and a review of boron effects in the environment. nih.govgreenfacts.org
Fate of Degradation Products in Engineered and Natural Systems
The two primary degradation products of sodium borate perhydrate are hydrogen peroxide and borate. Their fates differ significantly in both engineered systems, such as wastewater treatment plants (WWTPs), and natural aquatic systems.
Hydrogen Peroxide: As a strong oxidizing agent, hydrogen peroxide is highly reactive. In domestic wastewater and WWTPs, it is consumed in oxidation reactions and degrades very rapidly. researchgate.netheraproject.com Laboratory and field studies have shown that even at high concentrations, hydrogen peroxide is degraded within a short time, meaning it does not persist to adversely affect the organisms in receiving waters. researchgate.net Its role in advanced oxidation processes (AOPs) for treating wastewater contaminants like 1,4-dioxane (B91453) has been studied, where it is intentionally added and consumed in the process. mdpi.com
Borate (Boric Acid): In contrast to hydrogen peroxide, borate is not significantly removed during conventional wastewater treatment. ataman-chemicals.comepa.gov Due to its high water solubility and low potential for adsorption to sewage sludge, it passes through WWTPs and is discharged into surface waters with the treated effluent. europa.euindustrialchemicals.gov.au The main source of boron in municipal wastewater is often from the use of perborate-containing detergents. ataman-chemicals.comcdc.govwho.int
Life Cycle Assessment of Boron-Containing Products and Byproducts
Life Cycle Assessment (LCA) is a methodology used to evaluate the environmental impacts associated with all stages of a product's life, from raw material extraction to disposal or recycling. Several LCA studies have been conducted on the boron industry. mdpi.combohrium.comresearchgate.net
Another LCA study focused specifically on the production of boric acid from salt-lake brine using a solvent extraction technique. springerprofessional.de This analysis quantified the global warming potential (GWP) and acidification potential (AP) associated with producing one ton of boric acid. The study identified the extraction and reverse extraction stages as the largest contributors to the total emissions of pollutants. springerprofessional.de These assessments provide a quantitative basis for identifying "hot spots" in the production lifecycle and for developing more sustainable and cleaner production methods for boron compounds. springerprofessional.desurrey.ac.uk
Future Research Directions and Emerging Paradigms in Sodium Borate Perhydrate Chemistry
Exploration of Novel Synthetic Routes and Sustainable Production Methods
The conventional manufacturing process for sodium borate (B1201080) perhydrate involves the reaction of borax (B76245) with sodium hydroxide (B78521) to form sodium metaborate (B1245444), which is then reacted with hydrogen peroxide. wikipedia.orgkarlancer.com An alternative method involves the electrolysis of an aqueous solution containing borax, sodium carbonate, and sodium bicarbonate. wikipedia.org However, these processes present opportunities for improvement in terms of sustainability and efficiency. Future research is increasingly focused on developing greener and more economical synthetic routes.
Key research areas include:
Process Intensification: Improving the existing ore leaching process and intensifying sludge washing and dewatering can significantly reduce waste. nih.gov Source reduction measures have already demonstrated the potential to decrease the boron content in waste sludge by 50%. nih.gov
Alternative Raw Materials: Investigating the use of richer boron ores can lead to a more efficient extraction process with less waste generation. nih.gov
Electrochemical Synthesis: Further exploration of electrochemical methods, which can potentially reduce the reliance on chemical reagents and minimize waste streams, is a promising avenue. wikipedia.orgresearchgate.net The pioneering work of Arndt showed that sodium perborate (B1237305) can be produced using an electrolyte containing sodium carbonate in addition to borax. researchgate.net
Catalytic Routes: The development of catalytic systems that can facilitate the formation of the perborate structure under milder conditions could lead to significant energy savings and improved process economics.
| Production Method | Key Reactants | Noteworthy Aspects |
| Conventional Chemical Process | Borax, Sodium Hydroxide, Hydrogen Peroxide | A well-established, multi-step process. wikipedia.orgkarlancer.com |
| Electrolysis | Borax, Sodium Carbonate, Sodium Bicarbonate | An alternative method with potential for reduced chemical usage. wikipedia.org |
Discovery of Unprecedented Reactivity and Catalytic Functions
Sodium borate perhydrate is more than just a solid source of hydrogen peroxide; its unique chemical nature offers a spectrum of reactivity that continues to be explored. organic-chemistry.org In dilute aqueous solutions, an equilibrium exists that contains peroxoborate anions, which can deliver the hydroperoxide anion at a lower pH than when hydrogen peroxide is used alone. organic-chemistry.org When mixed with acetic acid, it generates even more powerful oxidizing species. organic-chemistry.orgresearchgate.net
Emerging research is uncovering novel applications in organic synthesis and catalysis:
Selective Oxidations: It serves as an effective reagent for a wide range of selective oxidation reactions, including the conversion of thioethers to sulfoxides and sulfones, aromatic aldehydes to carboxylic acids, and anilines to nitro compounds. wikipedia.orgorganic-chemistry.orgresearchgate.net It has been shown to efficiently oxidize a variety of functionally substituted organoboranes, with product yields often exceeding those of standard oxidation procedures. organic-chemistry.orgorganic-chemistry.org
Palladium-Catalyzed Reactions: As an inexpensive and eco-friendly oxidant, it has been successfully used in palladium-catalyzed C-H acyloxylation of alkenes. organic-chemistry.org
UV-Activation: The activation of sodium borate perhydrate with UV light generates highly reactive hydroxyl radicals. louisianabusinesstribune.commdpi.com This UV/SPB system has demonstrated high efficiency in degrading organic contaminants like humic acid in water, with removal efficiencies reaching up to 88.8%. louisianabusinesstribune.commdpi.com
Oscillatory Reactions: Recent studies have shown that sodium perborate can act as an alternative oxidizing agent to hydrogen peroxide in creating chemical oscillations in certain reaction systems. nih.govfrontiersin.org This opens up new possibilities in the study of non-linear chemical dynamics. nih.gov
| Reaction Type | Substrate | Product | Key Finding |
| Oxidation | Aromatic Aldehydes | Carboxylic Acids | Effective oxidation in acetic acid. organic-chemistry.org |
| Oxidation | Organoboranes | Alcohols | High yields under mild conditions. organic-chemistry.org |
| C-H Acyloxylation | Alkenes | Acyloxylated Alkenes | Eco-friendly oxidant in Pd-catalyzed reactions. organic-chemistry.org |
| Photodegradation | Humic Acid | Mineralized Products | UV activation generates powerful hydroxyl radicals. mdpi.com |
Development of Advanced Functional Materials Utilizing Perborate Reactivity
The reactivity of sodium borate perhydrate is being harnessed to create advanced functional materials with tailored properties. Its ability to release oxygen in a controlled manner makes it a valuable component in material synthesis.
A significant area of development is its use as a foaming agent in the production of porous geopolymers. taylorandfrancis.com Geopolymers are a class of inorganic polymers with excellent mechanical and thermal properties. The introduction of porosity extends their application to areas such as insulation, lightweight structural components, and catalyst supports. Sodium perborate is considered a promising alternative to hydrogen peroxide for this purpose due to its stability, ease of handling, and cost-effectiveness. taylorandfrancis.com
Future research in this domain is likely to focus on:
Controlling Pore Structure: Investigating how reaction parameters (e.g., temperature, concentration of sodium borate perhydrate) can be tuned to control the pore size, distribution, and interconnectivity in porous materials.
Surface Functionalization: Exploring the use of the reactive oxygen species generated by perborate to modify the surface of materials, thereby introducing new functionalities.
Composite Materials: Incorporating sodium borate perhydrate into polymer or ceramic matrices to develop self-healing or stimuli-responsive materials.
Energy Materials: Research into the application of perborate-derived materials in energy storage and conversion, such as in sodium-ion batteries, is an emerging field. researchgate.net
Integration into Circular Economy Principles and Waste Valorization
The principles of a circular economy, which emphasize waste minimization and resource recovery, are becoming increasingly important in the chemical industry. For sodium borate perhydrate, this involves addressing the waste generated during its production and the fate of borates after their use.
A key challenge is the management of the mineral sludge produced during the manufacturing process. nih.gov Research has identified several promising avenues for the valorization of this waste:
Agriculture: The sludge, which has a favorable content of calcium-magnesium minerals and an alkaline pH, can be used as a lime substitute in agriculture, provided it is free of heavy metals. nih.gov
Construction Materials: The waste sludge can be utilized in civil engineering as an aggregate after calcination or as an additive in cement kilns. nih.gov
Stabilization: For disposal, the sludge can be stabilized with commercial binders like Portland cement or pozzolanic wastes such as coal fly ash. nih.gov
Furthermore, the recycling of borate-containing solutions is a critical aspect of a circular economy approach. Processes are being developed to recover boron from discharged fuel solutions from hydrogen generation systems, which contain sodium borate. google.com This involves converting the sodium borate into trialkyl borates, which can then be used to regenerate the fuel. google.com Electrochemical methods are also being investigated for recycling sodium metaborate back into borax or other useful boron compounds. researchgate.net
| Waste Stream | Valorization/Recycling Method | Potential Application |
| Mineral Sludge | Use as a lime substitute | Agriculture nih.gov |
| Mineral Sludge | Use as an aggregate or cement additive | Civil Engineering nih.gov |
| Discharged Borate Solutions | Conversion to trialkyl borates | Regeneration of hydrogen fuel google.com |
| Sodium Metaborate | Electrochemical recycling | Regeneration of borax researchgate.net |
Addressing Unresolved Challenges in Perborate Chemistry and Application
Despite its long history of use and the emerging new applications, several challenges in the chemistry and application of sodium borate perhydrate remain to be addressed. These challenges represent active areas of research that will shape the future of this compound.
Activation at Lower Temperatures: While sodium perborate releases oxygen rapidly at temperatures above 60 °C, its efficiency is lower at colder temperatures. wikipedia.org The use of activators like tetraacetylethylenediamine (B84025) (TAED) helps to overcome this limitation, but the development of more efficient and environmentally benign activators is an ongoing pursuit. wikipedia.org
Complex Aqueous Chemistry: The chemistry of peroxoborate in aqueous solution is complex, with multiple species present in equilibrium. nih.gov A deeper understanding of the speciation and the relative reactivity of each species is needed to optimize its performance in various applications. nih.govnih.gov
Competition with Other Bleaching Agents: Sodium percarbonate is another oxygen-based bleaching agent that competes with sodium perborate. ncsu.edu While sodium perborate has its advantages, such as stability, further research is needed to enhance its performance and cost-competitiveness. ncsu.edu
Sustainable Sourcing of Boron: As the demand for boron compounds grows, ensuring a sustainable and secure supply of boron raw materials will be crucial. This involves not only efficient mining and processing but also the development of robust recycling technologies. datainsightsmarket.com
Understanding Reaction Mechanisms: For many of the newly discovered reactions involving sodium borate perhydrate, the detailed reaction mechanisms are not yet fully elucidated. nih.gov Mechanistic studies are essential for optimizing reaction conditions and designing new catalytic systems.
The future of sodium borate perhydrate chemistry is bright, with numerous opportunities for innovation. By addressing these unresolved challenges and continuing to explore its fundamental reactivity, scientists and engineers can unlock the full potential of this remarkable compound in a wide range of sustainable technologies.
Q & A
Q. What experimental protocols are recommended for synthesizing sodium borate perhydrate with high purity?
Sodium borate perhydrate (e.g., sodium perborate tetrahydrate, CAS 10486-00-7) is typically synthesized by reacting sodium metaborate with hydrogen peroxide under controlled pH and temperature. A common method involves dissolving sodium metaborate in aqueous hydrogen peroxide (30% w/w) at 40–50°C, followed by crystallization at 0–5°C. Purity is validated via X-ray diffraction (XRD) to confirm crystal structure and titration for active oxygen content . To ensure reproducibility, document reaction parameters (e.g., molar ratios, stirring rate) and use analytical-grade reagents.
Q. How can researchers distinguish sodium borate perhydrate from other borate hydrates (e.g., pentahydrate, decahydrate) using spectroscopic methods?
Differentiate hydrates using thermogravimetric analysis (TGA) to measure water loss profiles. For sodium borate perhydrate, TGA shows distinct mass loss steps corresponding to bound water and peroxy groups. Complementary techniques include FTIR spectroscopy (B-O and O-O stretching bands at ~880–950 cm⁻¹) and solid-state NMR to resolve boron coordination environments (e.g., trigonal vs. tetrahedral BO₃/BO₄ units) . Cross-validate results with XRD to confirm phase purity .
Q. What are the critical factors in preparing borate-buffered solutions using sodium borate perhydrate for oxidation studies?
Sodium borate perhydrate acts as both a buffer and oxidizing agent. Dissolve the compound in deionized water at 25°C to achieve a 0.1–0.5 M concentration. Monitor pH (typically 9–10) and adjust with HCl or NaOH. Ensure minimal exposure to light and CO₂ to prevent decomposition. Calibrate pH meters with borate-specific buffers, and validate oxidative capacity via iodometric titration .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported thermal stability data for sodium borate perhydrate across studies?
Discrepancies in decomposition temperatures (e.g., 60–100°C) often arise from variations in sample hydration states or experimental conditions. Address this by:
- Standardizing TGA protocols (heating rate: 5°C/min, inert atmosphere).
- Pre-drying samples to remove surface moisture.
- Comparing data with reference materials (e.g., sodium tetraborate decahydrate, CAS 1303-96-4) .
- Performing kinetic analysis (e.g., Kissinger method) to model decomposition pathways .
Q. What mechanistic insights can be gained from studying sodium borate perhydrate’s role in catalytic oxidation reactions?
Advanced studies focus on the peroxy group’s reactivity. Use isotopic labeling (¹⁸O) to track oxygen transfer in oxidation reactions. Combine in-situ Raman spectroscopy to detect transient intermediates (e.g., B-O-O• radicals). Electrochemical methods (cyclic voltammetry) can elucidate redox potentials, while DFT calculations model reaction pathways. Cross-correlate findings with EXAFS to probe boron-oxygen bond dynamics .
Q. How should researchers design experiments to investigate sodium borate perhydrate’s compatibility with transition-metal catalysts in aqueous systems?
- Screen for metal-induced decomposition: Add transition-metal salts (e.g., Fe²⁺, Cu²⁺) to perhydrate solutions and monitor O₂ evolution via gas chromatography.
- Use chelating agents (EDTA) to suppress metal catalysis and isolate borate-specific effects.
- Employ synchrotron XAS to study metal-borate interactions at atomic resolution .
Methodological Guidance
Q. What strategies ensure reproducibility in sodium borate perhydrate-based experiments?
- Documentation : Follow guidelines from the Beilstein Journal of Organic Chemistry: Provide detailed synthesis steps, characterization data (e.g., XRD, TGA), and raw datasets in supplementary materials .
- Quality Control : Use internal standards (e.g., sodium sulfate for TGA) and replicate experiments across multiple batches.
- Collaboration : Distribute tasks within a team to validate results independently (e.g., one member synthesizes, another characterizes) .
Q. How can conflicting data on sodium borate perhydrate’s oxidative efficiency in different solvents be systematically analyzed?
- Solvent Screening : Test reactivity in polar (water, ethanol) and non-polar (hexane) solvents.
- Multivariate Analysis : Use Design of Experiments (DoE) to assess solvent polarity, temperature, and concentration effects.
- Comparative Studies : Benchmark against established oxidants (e.g., H₂O₂, sodium percarbonate) under identical conditions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
